Cas no 53827-86-4 (Benzene, 2-methyl-1-nitro-4-[(2-nitrophenyl)thio]-)

• Product Name: Benzene, 2-methyl-1-nitro-4-[(2-nitrophenyl)thio]-
• CAS No: 53827-86-4
• MF: C₁₃H₁₀N₂O₄S
• MW: 290.294501781464
• CID: 356282
• PubChem ID: 12327205
• Update Time: 2025-04-19

Benzene, 2-methyl-1-nitro-4-[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-methyl-1-nitro-4-[(2-nitrophenyl)thio]-
• 2-methyl-1-nitro-4-(2-nitrophenyl)sulfanylbenzene
• 2-methyl-1-nitro-4-[(2-nitrophenyl)thio]benzene
• 2-Methyl-1-nitro-4-[(2-nitrophenyl)sulfanyl]benzene
• DTXSID90489805
• 53827-86-4
• AKOS040824877

• Inchi： 1S/C13H10N2O4S/c1-9-8-10(6-7-11(9)14(16)17)20-13-5-3-2-4-12(13)15(18)19/h2-8H,1H3
• InChI Key： SONYBFRPFCETSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 290.0362
• Monoisotopic Mass: 290.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 86.28